CUDA-d11

• Molecular Formula: C19H36N2O3
• Molecular Weight: 351.6 g/mol
• InChI: InChI=1S/C19H36N2O3/c22-18(23)15-11-6-4-2-1-3-5-7-12-16-20-19(24)21-17-13-9-8-10-14-17/h17H,1-16H2,(H,22,23)(H2,20,21,24)/i8D2,9D2,10D2,13D2,14D2,17D
• InChIKey: HPTJABJPZMULFH-PZZVKERSSA-N

CUDA-d11: Deuterated sEH Inhibitor

CUDA-d11 is the stable isotope-labeled analog of CUDA (12-[[(cyclohexylamino)carbonyl]amino]-dodecanoic acid), a potent soluble epoxide hydrolase (sEH) inhibitor [1]. In this compound, 11 hydrogen atoms are selectively replaced by deuterium, increasing the molecular weight from 340.5 g/mol (CUDA) to 351.6 g/mol (CUDA-d11) . The parent compound CUDA exhibits nanomolar inhibitory activity against sEH, with reported IC50 values of 11.1 nM for mouse sEH and 112 nM for human sEH, and additionally activates peroxisome proliferator-activated receptor alpha (PPARα) [2]. CUDA-d11 is intended for use as an internal standard in quantitative analytical workflows and as a tracer in drug metabolism and pharmacokinetic (DMPK) studies.

1

Stable isotope-labeled internal standard

Deuterated SIL-IS for quantitative LC-MS/MS bioanalysis of CUDA

2

DMPK tracer and metabolic studies

Supports metabolic-pathway tracing and microsomal stability investigations

3

sEH pathway research tool

Compatible with sEH inhibition and PPARα dual-pathway pharmacology studies

• [1] Morisseau C, Goodrow MH, Dowdy D, et al. Structural refinement of inhibitors of urea-based soluble epoxide hydrolases. Biochem Pharmacol. 2002;63(9):1599-1608. PMID: 12007563. View Source
• [2] Fang X, Hu S, Watanabe T, et al. Activation of peroxisome proliferator-activated receptor alpha by substituted urea-derived soluble epoxide hydrolase inhibitors. J Pharmacol Exp Ther. 2005;314(1):260-270. PMID: 15798002. View Source

Why Unlabeled CUDA Cannot Replace CUDA-d11

Generic substitution with unlabeled CUDA fails in quantitative liquid chromatography-mass spectrometry (LC-MS) applications due to the fundamental requirement of a co-eluting internal standard to correct for matrix effects and ionization variability. The selective deuteration of CUDA-d11 introduces a distinct mass shift (+11 Da) while preserving near-identical chromatographic retention time and ionization efficiency to the unlabeled analyte [1]. This enables accurate normalization of signal response across complex biological matrices where unlabeled CUDA would suffer from unpredictable ion suppression or enhancement, compromising quantitative accuracy. Furthermore, deuterium substitution at metabolically labile positions can alter the rate of enzymatic biotransformation via the kinetic isotope effect, a property leveraged in metabolic switching studies to trace metabolic pathways or extend in vitro half-life [2]. For DMPK investigations requiring discrimination between dosed compound and endogenous or co-administered material, the unlabeled analog cannot provide this isotopic resolution.

CUDA-d11 (Labeled ISTD)

Mass-shift resolution

Distinct deuterium mass shift enables baseline MS separation without isotopic overlap

Co-elution with analyte

Near-identical retention time and ionization efficiency correct for matrix effects

Isotopic tracer capability

Kinetic isotope effect at metabolically labile positions supports metabolic switching studies

Unlabeled CUDA

No isotopic differentiation

Cannot resolve dosed compound from endogenous material in complex biological matrices

Matrix-effect vulnerability

Ion suppression or enhancement may compromise quantitative accuracy without ISTD correction

Limited DMPK utility

Lacks isotopic resolution required for metabolic-fate discrimination in tracer-based studies

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Pecic S, Zeki AA, Xu X, et al. Novel piperidine-derived amide sEH inhibitors as mediators of lipid metabolism with improved stability. Prostaglandins Other Lipid Mediat. 2018;136:90-95. PMID: 29567338. View Source

CUDA-d11 Differentiation Evidence

Mass Shift for Internal Standard Quantification

CUDA-d11 provides a nominal mass increase of +11.07 Da relative to unlabeled CUDA (340.5 g/mol vs. 351.6 g/mol), enabling clear mass spectrometric resolution without isotopic peak overlap [1]. The unlabeled comparator CUDA has a monoisotopic mass of 340.5 g/mol and exhibits no isotopic separation from endogenous material .

Mass shift for ISTD

Head-to-head

+11.07 Da

Enables baseline MS resolution for quantitative LC-MS/MS

No isotopic peak overlap; SRM/MRM compatible

Evidence Dimension	Molecular weight differential for MS detection
Target Compound Data	351.57 g/mol (C19H25D11N2O3)
Comparator Or Baseline	340.50 g/mol (C19H36N2O3, unlabeled CUDA)
Quantified Difference	+11.07 Da mass shift
Conditions	Calculated from molecular formulas; applicable to all MS-based detection platforms

Why This Matters

This 11 Da mass difference ensures baseline resolution in LC-MS/MS selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) transitions, enabling precise quantitative analysis without interference from the unlabeled analyte or endogenous compounds.

• [1] PeptideDB. CUDA-d11 Product Database Entry. Molecular Formula: C19H25D11N2O3, Molar Mass: 351.57. View Source

sEH Inhibitory Potency: Murine vs. Human

The parent compound CUDA (and by extension CUDA-d11, which retains identical pharmacophore geometry) demonstrates potent inhibition of soluble epoxide hydrolase with a 10.1-fold selectivity for the murine enzyme over the human enzyme [1]. The comparator context: a related urea-based sEH inhibitor AUDA exhibits IC50 values of 3 nM (mouse) and 7 nM (human) [2].

sEH IC50: Mouse vs Human

Cross-study comparable

Mouse 11.1 nM | Human 112 nM

Supports species-selective inhibition study design

10.1-fold preference for murine sEH; review translational context

Evidence Dimension	sEH inhibitory potency (IC50)
Target Compound Data	11.1 nM (mouse sEH); 112 nM (human sEH)
Comparator Or Baseline	AUDA: 3 nM (mouse); 7 nM (human); t-AUCB: 0.5 nM (human)
Quantified Difference	CUDA is 10.1-fold more potent against mouse vs. human sEH; potency varies ~37-fold across sEH inhibitor chemotypes
Conditions	Recombinant enzyme fluorescence-based assay using (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester as substrate

Why This Matters

Researchers requiring species-specific sEH inhibition in murine cardiovascular or inflammation models should prioritize CUDA-d11 (as tracer) paired with CUDA, whereas human translational studies may benefit from alternative sEH inhibitor chemotypes with improved human enzyme affinity.

• [1] Morisseau C, Goodrow MH, Dowdy D, et al. Structural refinement of inhibitors of urea-based soluble epoxide hydrolases. Biochem Pharmacol. 2002;63(9):1599-1608. PMID: 12007563. View Source
• [2] Shen HC, Hammock BD. Discovery of inhibitors of soluble epoxide hydrolase: a target with multiple potential therapeutic indications. J Med Chem. 2012;55(5):1789-1808. PMID: 22168898. View Source

Cellular EET Conversion Blockade

In COS-7 cell-based functional assays, parent compound CUDA at 10 µM blocks the conversion of 1 µM 14,15-epoxyeicosatrienoic acid (14,15-EET) to 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) by 94% . This demonstrates that the urea pharmacophore retained in CUDA-d11 remains effective at inhibiting cellular sEH activity. The comparator baseline is vehicle-treated cells where full conversion occurs.

Cellular EET blockade

Data to verify

94% inhibition at 10 µM

Reported cellular sEH inhibition in COS-7 model

Source data not provided; verify in target system

Evidence Dimension	Cellular sEH-mediated EET conversion blockade
Target Compound Data	94% inhibition at 10 µM
Comparator Or Baseline	Vehicle control: 0% inhibition (complete conversion)
Quantified Difference	94% reduction in DHET formation
Conditions	COS-7 cells; 10 µM CUDA; 1 µM 14,15-EET substrate; 18-hour incubation

Why This Matters

This cell-based validation confirms that CUDA-d11 maintains a fully functional sEH inhibitory pharmacophore, making it suitable for ex vivo tracer studies where intact cellular sEH activity is relevant.

Deuteration Enhances Microsomal Stability

In a structure-activity relationship study of piperidine-derived amide sEH inhibitors, substituting hydrogen with deuterium produced a notable increase of approximately 30% in the molecules' half-lives in both rat and human liver microsomes, while maintaining sEH inhibition potency [1]. This class-level observation supports the expectation that CUDA-d11, containing 11 deuterium atoms, will exhibit enhanced metabolic stability relative to unlabeled CUDA.

Microsomal stability

Class-level

~30% half-life increase

Class-level deuteration benefit; CUDA-d11 not directly tested

Supports extended incubation windows; confirm experimentally

Evidence Dimension	In vitro metabolic half-life
Target Compound Data	Not directly measured for CUDA-d11
Comparator Or Baseline	Deuterated vs. non-deuterated piperidine-derived amide sEH inhibitors
Quantified Difference	~30% increase in half-life
Conditions	Rat and human liver microsomes with NADPH cofactor

Why This Matters

For procurement decisions involving DMPK studies, CUDA-d11 offers a mechanistically grounded expectation of improved microsomal stability, enabling longer incubation windows in vitro and potentially slower clearance in tracer-based in vivo studies.

• [1] Pecic S, Zeki AA, Xu X, et al. Novel piperidine-derived amide sEH inhibitors as mediators of lipid metabolism with improved stability. Prostaglandins Other Lipid Mediat. 2018;136:90-95. PMID: 29567338. View Source

PPARα Activation and Dual Pharmacology

The parent compound CUDA selectively activates peroxisome proliferator-activated receptor alpha (PPARα) 8-fold at 10 µM in COS-7 cells, with no effect on PPARδ or PPARγ [1]. This contrasts with the structurally related sEH inhibitor AUDA, which activates PPARα only 3-fold at the same concentration .

PPARα activation

Cross-study comparable

8-fold vs AUDA 3-fold

Supports dual-pathway pharmacology research

PPARα-selective; no PPARδ/γ activity reported

Evidence Dimension	PPARα transcriptional activation (fold induction)
Target Compound Data	8-fold activation at 10 µM
Comparator Or Baseline	AUDA: 3-fold activation at 10 µM; baseline: 1-fold (vehicle)
Quantified Difference	CUDA exhibits 2.7-fold higher PPARα activation than AUDA
Conditions	COS-7 cells transfected with PPARα-GAL4 reporter; 18-hour incubation

Why This Matters

For researchers investigating the intersection of sEH inhibition and PPARα-mediated lipid metabolism or cardiovascular protection, the CUDA-d11/CUDA scaffold provides a distinct dual-pharmacology profile not equally present in other sEH inhibitor chemotypes.

• [1] Fang X, Hu S, Watanabe T, et al. Activation of peroxisome proliferator-activated receptor alpha by substituted urea-derived soluble epoxide hydrolase inhibitors. J Pharmacol Exp Ther. 2005;314(1):260-270. PMID: 15798002. View Source

Tight-Binding Inhibition Kinetics

Kinetic analysis of parent CUDA reveals tight-binding inhibition behavior with a KI value of 3.8 nM for recombinant sEH, derived from competitive inhibition kinetics with r² > 0.99 [1]. The comparator context: the clinical-stage sEH inhibitor EC5026 (BPN-19186) exhibits a KI of 0.06 nM [2], indicating CUDA is approximately 63-fold less potent in terms of KI but remains a nanomolar inhibitor.

Tight-binding KI

Cross-study comparable

KI 3.8 nM

Supports reversible competitive inhibition studies

63-fold higher KI than ultra-potent inhibitor EC5026

Evidence Dimension	Inhibition constant (KI) for sEH
Target Compound Data	3.8 nM (tight-binding competitive)
Comparator Or Baseline	EC5026: 0.06 nM; baseline: non-inhibited enzyme
Quantified Difference	CUDA KI is 63-fold higher than EC5026
Conditions	Recombinant human sEH; fluorescence-based continuous assay

Why This Matters

Procurement selection for sEH inhibitor research should account for the kinetic mechanism: CUDA-d11/CUDA provides tight-binding competitive inhibition suitable for reversible pharmacology studies, whereas ultra-potent inhibitors like EC5026 may exhibit pseudo-irreversible binding kinetics.

• [1] GlpBio. CUDA (CAS 479413-68-8) Product Technical Data. KI value: 3.8 nM, tight-binding inhibition. View Source
• [2] MedChemExpress. (Rac)-EC5026 Product Datasheet. Ki: 0.06 nM from WO2019156991A1. View Source

CUDA-d11 Application Scenarios

LC-MS/MS Quantification in Biological Matrices

CUDA-d11 serves as the optimal stable isotope-labeled internal standard (SIL-IS) for quantifying unlabeled CUDA concentrations in biological samples using liquid chromatography-tandem mass spectrometry. The +11 Da mass differential enables baseline separation in SRM/MRM transitions, while co-elution with the analyte corrects for matrix-dependent ion suppression or enhancement. This scenario applies to pharmacokinetic studies, tissue distribution analyses, and cellular uptake experiments where precise CUDA quantitation is required [1].

Metabolic Pathway Tracing and Metabolite Identification

The selective deuteration of CUDA-d11 at multiple positions enables researchers to track the metabolic fate of CUDA in vitro and in vivo. Using high-resolution mass spectrometry and hydrogen-deuterium exchange (HDX) methodologies, researchers can distinguish parent compound from metabolites, identify sites of metabolic transformation, and quantify the extent of biotransformation. This application is particularly relevant given the class-level evidence that deuteration of sEH inhibitors can enhance microsomal stability by approximately 30% [1].

Dual-Pathway Pharmacology: sEH and PPARα

The CUDA scaffold uniquely combines potent sEH inhibition (IC50 = 11.1 nM mouse; 112 nM human) with selective PPARα activation (8-fold induction at 10 µM). Researchers investigating the intersection of EET-mediated vascular biology and PPARα-driven lipid metabolism should prioritize CUDA-d11 (as tracer) alongside unlabeled CUDA. This dual pharmacology is quantitatively distinct from related sEH inhibitors such as AUDA, which provides only 3-fold PPARα activation at equivalent concentrations [1].

Species-Selective sEH Inhibition in Murine Models

Given that CUDA exhibits 10.1-fold higher potency against mouse sEH (IC50 = 11.1 nM) compared to human sEH (IC50 = 112 nM), researchers conducting murine models of hypertension, cardiac hypertrophy, or ischemic injury should prioritize the CUDA-d11/CUDA pair over sEH inhibitors optimized for human enzyme affinity. For human translational studies, alternative sEH inhibitor chemotypes with sub-nanomolar human KI values may be more appropriate [1].

Application

Selection Property

Validation Focus

Quantitative LC-MS/MS bioanalysis

Co-eluting SIL-IS with mass-shift resolution

Matrix-effect correction and assay reproducibility

DMPK metabolic-fate studies

Deuterium-labeled tracer with metabolic stability profile

Metabolite identification and biotransformation mapping

sEH/PPARα dual-pathway research

Combined sEH inhibition and PPARα activation scaffold

Dual-endpoint assay validation

Murine sEH model studies

Murine-preferred inhibition profile

Species-specific endpoint validation

• [1] Morisseau C, Goodrow MH, Dowdy D, et al. Structural refinement of inhibitors of urea-based soluble epoxide hydrolases. Biochem Pharmacol. 2002;63(9):1599-1608. PMID: 12007563. View Source